Cas no 2230887-18-8 (N-Acetyl-L-alanine-2,3,3,3-D4)

• Product Name: N-Acetyl-L-alanine-2,3,3,3-D4
• CAS No: 2230887-18-8
• MF: C₅H₉NO₃
• MW: 135.1545
• CID: 4760184
• Update Time: 2025-05-23

N-Acetyl-L-alanine-2,3,3,3-D4 Chemical and Physical Properties

Names and Identifiers

• N-ACETYL-L-ALANINE-2,3,3,3-D4
• D98880
• N-Acetyl-L-alanine-2,3,3,3-D4

• Inchi： 1S/C5H9NO3/c1-3(5(8)9)6-4(2)7/h3H,1-2H3,(H,6,7)(H,8,9)/t3-/m0/s1/i1D3,3D
• InChI Key： KTHDTJVBEPMMGL-MKHXCRIBSA-N
• SMILES： O([H])C([C@]([2H])(C([2H])([2H])[2H])N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• XLogP3: -0.9
• Topological Polar Surface Area: 66.4

Additional information on N-Acetyl-L-alanine-2,3,3,3-D4

N-Acetyl-L-alanine-2,3,3,3-D4: A Comprehensive Overview

N-Acetyl-L-alanine-2,3,3,3-D4 is a unique compound with the CAS number 2230887-18-8. This compound is a derivative of L-alanine, a naturally occurring amino acid that plays a critical role in various biological processes. The "D4" in its name signifies the presence of four deuterium atoms at specific positions on the molecule. Deuterium substitution is a common technique used in chemical research to study molecular behavior and interactions. This compound has gained significant attention in recent years due to its applications in metabolic studies and drug development.

The structure of N-Acetyl-L-alanine-2,3,3,3-D4 consists of an acetyl group attached to the nitrogen atom of L-alanine. The deuterium atoms are strategically placed at positions 2 and 3 on the carbon chain. This specific substitution pattern makes the compound highly stable and suitable for use in isotopic labeling experiments. Recent studies have highlighted its utility in tracing metabolic pathways and understanding enzyme kinetics at a molecular level.

One of the most promising applications of N-Acetyl-L-alanine-2,3,3,3-D4 is in the field of metabolic engineering. Researchers have utilized this compound to study the biosynthesis of amino acids and their derivatives. By incorporating deuterium into the molecule, scientists can track its movement through cellular pathways with unprecedented precision. This has led to significant advancements in understanding how amino acids are synthesized and utilized in living organisms.

In addition to its role in basic research, N-Acetyl-L-alanine-2,3,3,3-D4 has also found applications in drug development. The deuterium substitution enhances the stability of the compound, making it a valuable tool for studying drug metabolism and pharmacokinetics. Recent clinical trials have demonstrated that this compound can be used to optimize drug delivery systems and improve therapeutic outcomes.

The synthesis of N-Acetyl-L-alanine-2,3,3,3-D4 involves a multi-step process that combines traditional organic chemistry techniques with modern isotopic labeling methods. The use of deuterium in this synthesis ensures that the final product is highly pure and suitable for use in sensitive biological assays. Researchers have developed efficient protocols for synthesizing this compound at scale, making it widely available for academic and industrial applications.

Another area where N-Acetyl-L-alanine-2,3,3,3-D4 has shown promise is in nutrition science. Studies have shown that this compound can be used as a marker to assess protein metabolism and amino acid utilization in humans. By incorporating this compound into dietary interventions, researchers can gain insights into how different nutrients affect cellular function and overall health.

In conclusion, N-Acetyl-L-alanine-2,3,3,3-D4 is a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure and isotopic labeling capabilities make it an invaluable tool for researchers across various disciplines. As new technologies emerge and our understanding of molecular biology deepens,
this compound will undoubtedly continue to play a pivotal role in advancing scientific discovery.